Cas no 1805695-18-4 (5-Difluoromethoxy-1H-benzimidazole-2-carboxylic acid)

• Product Name: 5-Difluoromethoxy-1H-benzimidazole-2-carboxylic acid
• CAS No: 1805695-18-4
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4816035
• Update Time: 2023-08-19

5-Difluoromethoxy-1H-benzimidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Difluoromethoxy-1H-benzimidazole-2-carboxylic acid

• Inchi： 1S/C9H6F2N2O3/c10-9(11)16-4-1-2-5-6(3-4)13-7(12-5)8(14)15/h1-3,9H,(H,12,13)(H,14,15)
• InChI Key： XTWAXJNVFZMROE-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C=1)NC(C(=O)O)=N2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• XLogP3: 2.3
• Topological Polar Surface Area: 75.2